Cas no 2679838-86-7 (rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate)

• Product Name: rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate
• CAS No: 2679838-86-7
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6127067
• PubChem ID: 165929807
• Update Time: 2025-07-02

rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate
• EN300-28291153
• 2679838-86-7

• Inchi： 1S/C17H24N2O3/c1-18-8-7-17(13-20)12-19(10-15(17)9-18)16(21)22-11-14-5-3-2-4-6-14/h2-6,15,20H,7-13H2,1H3/t15-,17+/m1/s1
• InChI Key： HESMTOFMVKFYDY-WBVHZDCISA-N
• SMILES： OC[C@@]12CCN(C)C[C@@H]1CN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53Ų

Additional information on rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate

Introduction to Rac-Benzyl (3aR,7aS)-7a-(Hydroxymethyl)-5-Methyl-Octahydro-1H-Pyrrolo[3,4-c]Pyridine-2-Carboxylate (CAS No. 2679838-86-7)

Rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate, identified by its CAS number 2679838-86-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of octahydro-1H-pyrrolo[3,4-c]pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural complexity of rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate makes it a promising candidate for further investigation in drug discovery. The presence of a benzyl group and hydroxymethyl substituents at the 7a position, along with the specific stereochemistry at the 3a and 7a positions (3aR,7aS), contributes to its unique pharmacophoric properties. These features are critical in determining its interactions with biological targets and its overall efficacy as a potential therapeutic agent.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. Octahydro-1H-pyrrolo[3,4-c]pyridine derivatives have been extensively studied for their role in modulating biological pathways associated with neurological disorders, cardiovascular diseases, and cancer. The benzyl and hydroxymethyl groups in rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate are particularly noteworthy, as they can influence the compound's solubility, bioavailability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs. The rigid bicyclic structure of octahydro-1H-pyrrolo[3,4-c]pyridine provides a stable framework that can be modified to enhance specific biological activities. The benzyl group at the 2-position carboxylate moiety offers a site for further functionalization, allowing chemists to tailor the molecule's properties for targeted therapeutic effects. Additionally, the hydroxymethyl group at the 7a position can serve as a hydrogen bond acceptor or donor, which is crucial for optimizing binding interactions with biological receptors.

Recent studies have highlighted the importance of stereochemistry in drug design. The specific stereoconfiguration (3aR,7aS) in rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate is believed to play a significant role in its pharmacological activity. This stereochemistry influences how the molecule interacts with enzymes and receptors in the body, ultimately affecting its efficacy and safety profile. Understanding these interactions is essential for designing molecules that are both potent and selective.

The synthesis of rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high precision. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemistry. These methods not only enhance the purity of the compound but also improve its overall pharmacological properties.

In conclusion, rac-benzyl (3aR,7aS)-7a-(hydroxymethyl)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate (CAS No. 2679838-86-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.